Cas no 1822768-57-9 (2-(2-Acetyl-4-fluorophenyl)acetic acid)

• Product Name: 2-(2-Acetyl-4-fluorophenyl)acetic acid
• CAS No: 1822768-57-9
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 4937268
• Update Time: 2026-02-27

2-(2-Acetyl-4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-acetyl-4-fluorophenyl)acetic acid
• (Acetyl(4-fluorophenyl))acetic acid
• [Acetyl(4-fluorophenyl)]acetic acid
• Ethyl 2-(2-acetyl-4-fluorophenyl)acetate
• (2-ACETYL-4-FLUOROPHENYL)ACETIC ACID
• 2-(2-Acetyl-4-fluorophenyl)acetic acid

• Inchi： 1S/C10H9FO3/c1-6(12)9-5-8(11)3-2-7(9)4-10(13)14/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： KBYHPVYZMBZBDV-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC(=O)O)=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4

Additional information on 2-(2-Acetyl-4-fluorophenyl)acetic acid

Introduction to 2-(2-Acetyl-4-fluorophenyl)acetic acid (CAS No. 1822768-57-9)

2-(2-Acetyl-4-fluorophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1822768-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of acetic acid derivatives, characterized by its structural incorporation of an acetyl group and a fluorine substituent on a phenyl ring. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(2-Acetyl-4-fluorophenyl)acetic acid consists of a benzene ring substituted at the 4-position with a fluorine atom and at the 2-position with an acetyl group, which is further connected to a carboxylic acid moiety. This arrangement not only influences its reactivity but also its potential biological interactions. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their demonstrated efficacy in modulating biological pathways. 2-(2-Acetyl-4-fluorophenyl)acetic acid has been explored as a building block for the synthesis of novel therapeutic agents. Its acetyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific pharmacological targets. For instance, derivatives of this compound have been investigated for their potential role in inhibiting enzymes involved in inflammatory processes.

One of the most compelling aspects of 2-(2-Acetyl-4-fluorophenyl)acetic acid is its utility in the development of small-molecule drugs targeting neurological disorders. The combination of an acetyl group and a fluorinated phenyl ring creates a scaffold that can interact with biological receptors with high selectivity. Preliminary studies have suggested that compounds derived from this molecule may exhibit properties conducive to treating conditions such as Alzheimer's disease and other neurodegenerative disorders. The fluorine atom's ability to increase binding affinity has been particularly noted in these investigations.

The synthesis of 2-(2-Acetyl-4-fluorophenyl)acetic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 4-fluorobenzaldehyde and acetic anhydride. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity. These methods are essential for producing sufficient quantities of the compound for both research and potential industrial applications.

From a computational chemistry perspective, 2-(2-Acetyl-4-fluorophenyl)acetic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These simulations have provided insights into how the compound's structure influences its binding affinity and specificity. The results from these studies have guided medicinal chemists in designing more potent analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in 2-(2-Acetyl-4-fluorophenyl)acetic acid due to its potential as a lead compound for drug discovery programs. Its unique structural features make it amenable to diverse modifications, allowing researchers to explore multiple therapeutic avenues. Additionally, the compound's stability under various conditions makes it suitable for formulation into drug products, ensuring consistent delivery and efficacy.

In conclusion, 2-(2-Acetyl-4-fluorophenyl)acetic acid (CAS No. 1822768-57-9) represents a significant advancement in pharmaceutical chemistry. Its structural attributes and functional groups provide a versatile platform for developing novel therapeutic agents with applications ranging from neurological disorders to inflammatory conditions. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in medicinal chemistry innovation.